Cas no 190257-50-2 (Benzenemethanesulfonamide, N-(2-aminoethyl)-)

• Product Name: Benzenemethanesulfonamide, N-(2-aminoethyl)-
• CAS No: 190257-50-2
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• CID: 5221178
• Update Time: 2025-08-03

Benzenemethanesulfonamide, N-(2-aminoethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonamide, N-(2-aminoethyl)-

• Inchi： 1S/C9H14N2O2S/c10-6-7-11-14(12,13)8-9-4-2-1-3-5-9/h1-5,11H,6-8,10H2
• InChI Key： KOTXCAOSNRHIMI-UHFFFAOYSA-N
• SMILES： C1(CS(NCCN)(=O)=O)=CC=CC=C1

Additional information on Benzenemethanesulfonamide, N-(2-aminoethyl)-

Benzenemethanesulfonamide, N-(2-aminoethyl)-: A Comprehensive Overview

Benzenemethanesulfonamide, N-(2-aminoethyl)- (CAS No. 190257-50-2) is a chemical compound with significant applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique structure, which combines a benzene ring with a methanesulfonamide group and an aminoethyl substituent. The benzenemethanesulfonamide moiety is known for its stability and reactivity, making it a valuable component in synthetic chemistry.

The N-(2-aminoethyl) group attached to the benzene ring introduces additional functional properties. This group is particularly interesting due to its ability to participate in hydrogen bonding and its potential for further chemical modifications. Recent studies have highlighted the importance of such functional groups in drug design, where they can enhance bioavailability and target specificity.

From a structural perspective, Benzenemethanesulfonamide, N-(2-aminoethyl)- exhibits a planar geometry around the benzene ring, with the sulfonamide group occupying a position that allows for optimal electronic interactions. This arrangement contributes to the compound's stability and reactivity under various chemical conditions. Researchers have explored the use of this compound in synthesizing advanced materials, such as polymers and nanoparticles, where its functional groups can serve as anchors for other molecules.

One of the most promising applications of Benzenemethanesulfonamide, N-(2-aminoethyl)- lies in its potential as an intermediate in pharmaceutical synthesis. Its ability to act as a versatile building block has been demonstrated in several recent studies. For instance, scientists have utilized this compound to develop novel drug candidates with improved pharmacokinetic profiles. The sulfonamide group is particularly advantageous in this context, as it can enhance solubility and reduce toxicity.

Moreover, the N-(2-aminoethyl) substituent has been shown to play a critical role in modulating the compound's interactions with biological systems. This has led to its use in designing bioactive molecules that can target specific proteins or enzymes. Recent advancements in medicinal chemistry have further underscored the importance of such compounds in developing treatments for various diseases, including cancer and neurodegenerative disorders.

In terms of synthesis, Benzenemethanesulfonamide, N-(2-aminoethyl)- can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. These methods allow for precise control over the compound's structure and purity. Researchers have also explored green chemistry approaches to synthesize this compound more efficiently while minimizing environmental impact.

The physical properties of Benzenemethanesulfonamide, N-(2-aminoethyl)- make it suitable for use in both laboratory settings and industrial applications. Its melting point and solubility characteristics are well-documented, providing valuable information for researchers working on scale-up processes. Additionally, its stability under various conditions ensures that it can be stored and transported without significant degradation.

From an environmental standpoint, understanding the behavior of Benzenemethanesulfonamide, N-(2-aminoethyl)- in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes biodegradation under certain conditions, reducing its persistence in the environment. However, further research is needed to fully characterize its environmental fate and toxicity.

In conclusion, Benzenemethanesulfonamide, N-(2-aminoethyl)- (CAS No. 190257-50-2) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in synthetic chemistry and drug development. As research continues to uncover new uses for this compound, its role in advancing science and technology will undoubtedly grow.